molecular formula C8H10FNO2S B8753019 (3-Fluoro-4-(methylsulfonyl)phenyl)methanamine

(3-Fluoro-4-(methylsulfonyl)phenyl)methanamine

Cat. No.: B8753019
M. Wt: 203.24 g/mol
InChI Key: FTHCIZDKPSSMHS-UHFFFAOYSA-N
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Description

(3-Fluoro-4-(methylsulfonyl)phenyl)methanamine is a useful research compound. Its molecular formula is C8H10FNO2S and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10FNO2S

Molecular Weight

203.24 g/mol

IUPAC Name

(3-fluoro-4-methylsulfonylphenyl)methanamine

InChI

InChI=1S/C8H10FNO2S/c1-13(11,12)8-3-2-6(5-10)4-7(8)9/h2-4H,5,10H2,1H3

InChI Key

FTHCIZDKPSSMHS-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=C(C=C(C=C1)CN)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The purified intermediate 2-(3-fluoro-4-methylsulfonyl-benzyl)-isoindole-1,3-dione (5.50 g, 15.6 mmol) is dissolved in a mixture of methanol (250 mL) and dichloromethane (250 mL). Hydrazine hydrate (4.6 g, 78.4 mmol) is added, and the mixture is stirred at 60° C. for 3 h. The mixture is filtered, and the filtrate is treated with water. The mixture is extracted with ethyl acetate, and the organic layer is dried over Na2SO4 and concentrated under reduced pressure. The residue is purified by preparative reversed-phase HPLC (Luna C18 250*50 mm, gradient of acetonitrile in water, 0.1% TFA). Yield: 3.1 g (81% of theory); ESI mass spectrum: [M+H]+=204; Retention time HPLC: 0.17 min (X012_S01).
Name
2-(3-fluoro-4-methylsulfonyl-benzyl)-isoindole-1,3-dione
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step Two

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